Cas no 2416230-61-8 (sodium 4-(2-phenylethyl)carbamoylbutanoate)

• Product Name: sodium 4-(2-phenylethyl)carbamoylbutanoate
• CAS No: 2416230-61-8
• MF: C₁₃H₁₆NNaO₃
• MW: 257.260814666748
• MDL: MFCD32667580
• CID: 5327274
• PubChem ID: 146154049
• Update Time: 2025-06-09

sodium 4-(2-phenylethyl)carbamoylbutanoate Chemical and Physical Properties

Names and Identifiers

• Sodium;5-oxo-5-(2-phenylethylamino)pentanoate
• sodium 4-[(2-phenylethyl)carbamoyl]butanoate
• Z4338758119
• sodium 4-(2-phenylethyl)carbamoylbutanoate

• MDL： MFCD32667580
• Inchi： 1S/C13H17NO3.Na/c15-12(7-4-8-13(16)17)14-10-9-11-5-2-1-3-6-11;/h1-3,5-6H,4,7-10H2,(H,14,15)(H,16,17);/q;+1/p-1
• InChI Key： XCHYSYCMWKUREL-UHFFFAOYSA-M
• SMILES： [Na+].O=C(CCCC(=O)[O-])NCCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 253
• Topological Polar Surface Area: 69.2

Additional information on sodium 4-(2-phenylethyl)carbamoylbutanoate

Sodium 4-(2-Phenylethyl)carbamoylbutanoate: An Overview of a Promising Compound (CAS No. 2416230-61-8)

Sodium 4-(2-phenylethyl)carbamoylbutanoate (CAS No. 2416230-61-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, biological activities, and recent research advancements surrounding sodium 4-(2-phenylethyl)carbamoylbutanoate.

Chemical Structure and Properties

Sodium 4-(2-phenylethyl)carbamoylbutanoate is a derivative of butanoic acid, featuring a phenylethyl group and a carbamoyl moiety. The molecular formula of this compound is C₁₃H₁₉N₂O₃Na, with a molecular weight of approximately 278.30 g/mol. The presence of the sodium ion imparts solubility in water, making it suitable for various biological assays and pharmaceutical formulations.

The compound's structure can be represented as follows:

            O
            |
            C-O-Na
            |
            C-C-C-C-NH-C6H5
            |
            NH
        

The phenylethyl group provides hydrophobic characteristics, while the carbamoyl moiety contributes to hydrogen bonding and other intermolecular interactions. These properties collectively influence the compound's bioavailability and pharmacokinetic profile.

Biological Activities and Mechanisms of Action

Sodium 4-(2-phenylethyl)carbamoylbutanoate has been studied for its potential therapeutic effects in various biological systems. Recent research has highlighted its activity in modulating key signaling pathways and cellular processes. For instance, studies have shown that this compound exhibits anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

In addition to its anti-inflammatory effects, sodium 4-(2-phenylethyl)carbamoylbutanoate has demonstrated potential as an antioxidant. It scavenges free radicals and reduces oxidative stress, which is crucial in preventing cellular damage and promoting overall health. This dual mechanism of action makes it a promising candidate for treating conditions associated with chronic inflammation and oxidative stress, such as neurodegenerative diseases and cardiovascular disorders.

Clinical Applications and Research Developments

The potential clinical applications of sodium 4-(2-phenylethyl)carbamoylbutanoate are diverse and expanding. Preclinical studies have shown promising results in models of Alzheimer's disease, where the compound has been found to improve cognitive function and reduce amyloid-beta plaque formation. These findings suggest that it could be a valuable therapeutic agent for neurodegenerative disorders.

In the realm of cardiovascular health, sodium 4-(2-phenylethyl)carbamoylbutanoate has been investigated for its ability to lower blood pressure and improve endothelial function. Clinical trials are currently underway to evaluate its efficacy in managing hypertension and other cardiovascular conditions.

Beyond these specific applications, ongoing research is exploring the potential of sodium 4-(2-phenylethyl)carbamoylbutanoate in cancer therapy. Preliminary studies have indicated that it may possess anti-tumor properties by inducing apoptosis in cancer cells and inhibiting tumor growth. While these findings are preliminary, they open up exciting possibilities for future investigations.

Safety Profile and Future Directions

The safety profile of sodium 4-(2-phenylethyl)carbamoylbutanoate is an important consideration for its potential use in clinical settings. Preclinical toxicology studies have shown that it is well-tolerated at therapeutic doses, with no significant adverse effects observed. However, further research is needed to fully understand its long-term safety and potential side effects.

In conclusion, sodium 4-(2-phenylethyl)carbamoylbutanoate (CAS No. 2416230-61-8) represents a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure confers valuable biological activities, including anti-inflammatory, antioxidant, and anti-tumor properties. As research continues to advance, this compound may play a significant role in the development of new treatments for various diseases.